2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine

• IUPAC Name: N-[4-methyl-4-(5-methylfuran-2-yl)pentan-2-yl]adamantan-2-amine
• InChI: InChI=1S/C21H33NO/c1-13(12-21(3,4)19-6-5-14(2)23-19)22-20-17-8-15-7-16(10-17)11-18(20)9-15/h5-6,13,15-18,20,22H,7-12H2,1-4H3
• InChI Key: UOSYWJGWNBCUAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)(C)CC(C)NC2C3CC4CC(C3)CC2C4
• Molecular Formula: C21H33NO
• Molecular Weight: 315.5 g/mol

Description

2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine, also known as ADB-FUBINACA, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of indazole-based synthetic cannabinoids and has been found to have a high binding affinity for the CB1 and CB2 receptors in the endocannabinoid system.

Mechanism of Action

The mechanism of action of 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine involves binding to the CB1 and CB2 receptors in the endocannabinoid system, leading to the activation of downstream signaling pathways. This activation results in the modulation of various physiological processes, including pain perception, mood regulation, and immune function.
Biochemical and Physiological Effects:
2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been found to have a range of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. It has also been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors, which allows for precise targeting of the endocannabinoid system. However, its synthetic nature and potential for abuse also pose limitations and safety concerns for researchers.

Future Directions

Future research on 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications in the treatment of various medical conditions. Additionally, studies on the safety and toxicity of this compound are needed to ensure its safe use in clinical settings.

Synthesis Methods

The synthesis of 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine involves several steps, including the reaction of adamantyl chloride with 4-cyanobutanoic acid, followed by the reaction of the resulting intermediate with 5-methyl-2-furancarboxylic acid. The final step involves the reaction of the intermediate with ammonia to yield 2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine.

Scientific Research Applications

2-adamantyl[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions, including chronic pain, anxiety, and depression. It has also been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.